N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-fluorobenzamide
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Description
“N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-fluorobenzamide” is a chemical compound used in scientific research . It exhibits diverse applications due to its unique structure and properties. Its potential in drug discovery and neurobiology makes it a promising candidate for further investigation.
Scientific Research Applications
Metabolic Pathways and Transporter-Mediated Excretion
One study focused on the identification of human metabolites of a closely related compound, investigating the transporter-mediated renal and hepatic excretion of these metabolites. This research is crucial for understanding how such compounds are processed in the body and their potential implications for drug development and therapeutic applications (Umehara et al., 2009).
Synthetic Routes and Chemical Synthesis
Another area of research has been the development of practical and scalable synthetic routes to compounds related to N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-fluorobenzamide. Such studies are pivotal for the large-scale production of these compounds, which could have applications in medicinal chemistry and drug discovery (Yoshida et al., 2014).
Imaging and Diagnostic Applications
Research has also explored the use of related compounds as imaging agents in PET scans for assessing cellular proliferation in tumors. This application could significantly impact the early detection and monitoring of cancer, offering a non-invasive method to assess tumor activity and response to treatment (Dehdashti et al., 2013).
Sigma-2 Receptor Imaging
Compounds with structural similarities have been evaluated for their potential in imaging the sigma-2 receptor status of solid tumors with positron emission tomography (PET). This research is significant for the development of diagnostic tools in oncology, providing insights into tumor biology and enabling personalized treatment strategies (Tu et al., 2007).
Properties
IUPAC Name |
N-(2-acetyl-3,4-dihydro-1H-isoquinolin-7-yl)-4-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17FN2O2/c1-12(22)21-9-8-13-4-7-17(10-15(13)11-21)20-18(23)14-2-5-16(19)6-3-14/h2-7,10H,8-9,11H2,1H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FATRXRBESTYHKV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC2=C(C1)C=C(C=C2)NC(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.